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Analytical Methods for Picoxystrobin

The core quantitative method for picoxystrobin, as identified by the US EPA, is Liquid Chromatography

coupled with Tandem Mass Spectrometry (LC-MS/MS) for water analysis [1]. The established Limit of

Quantitation (LOQ) for this method is 0.10 µg/L [1].

Other advanced techniques mentioned in the literature as being applicable to pesticide residue detection,

including for compounds like picoxystrobin, are summarized in the table below. However, their specific

validation data for picoxystrobin were not available in the search results [2].

Method/Technique Principle
Reported
Application/Advantage

Key Parameter (if
specified for
picoxystrobin)

Liquid
Chromatography-
Tandem Mass
Spectrometry (LC-
MS/MS) [2] [1] [3]

Separation in liquid
phase, detection

by mass-to-charge
ratio

Highly sensitive and reliable
for non-volatile pesticides;

suitable for multi-residue
analysis [3]

LOQ: 0.10 µg/L (for
water) [1]

Enzyme Inhibition-
Based Biosensors [2]

Measures

inhibition of

Simplicity, sensitivity, and

potential for rapid, on-site

EC50 for spore
germination:
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Method/Technique Principle
Reported
Application/Advantage

Key Parameter (if
specified for
picoxystrobin)

enzyme activity by

the pesticide

screening [2] 0.0048 ± 0.0022
µg/mL (for N.
clavispora) [4]

Surface-Enhanced
Raman Spectroscopy
(SERS) [2]

Enhances Raman
signal of molecules

adsorbed on
nanostructures

Provides molecular
fingerprinting; potential for

high sensitivity [2]

Information missing

Immunosensors [2] Based on specific
antigen-antibody

interaction

High specificity and sensitivity
[2]

Information missing

Biological assays have determined baseline sensitivity levels. For example, against the fungus

Neopestalotiopsis clavispora, the mean effective concentration (EC₅₀) of picoxystrobin for inhibiting spore

germination was 0.0048 ± 0.0022 µg/mL, and for inhibiting mycelial growth was 0.0282 ± 0.0148 µg/mL

[4]. The QuEChERS method is noted as a simple, fast, and cost-effective extraction technique for pesticide

residues prior to analysis [3].

Experimental Workflow

Based on the gathered information, a general workflow for the LC-MS/MS analysis of picoxystrobin can be

conceptualized. The following diagram outlines the key stages, from sample preparation to final reporting.
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Information Gaps and Next Steps

The available data has significant gaps for a full analytical method validation. Key parameters like linearity,

precision (repeatability), accuracy (recovery), and robustness were not found in the search results for

picoxystrobin.
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To complete your application notes, I suggest you:

Consult Official Methods: Directly access the detailed protocol from the US EPA's "ECM for
Picoxystrobin in Water - MRID 48073826" [1].

Review Regulatory Documents: The European Food Safety Authority (EFSA) peer review [5]
may contain additional method details and discuss metabolites.

Expand Your Search: Use specialized scientific databases to find full-text papers on picoxystrobin
analysis in your specific matrix of interest (e.g., fruits, vegetables, grains).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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